Cas no 97070-75-2 (2-(3-chlorophenyl)-2-hydroxyacetonitrile)

• Product Name: 2-(3-chlorophenyl)-2-hydroxyacetonitrile
• CAS No: 97070-75-2
• MF: C₈H₆ClNO
• MW: 167.592340946198
• CID: 3036287
• PubChem ID: 11542842
• Update Time: 2025-04-21

2-(3-chlorophenyl)-2-hydroxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-2-hydroxyacetonitrile
• 2-hydroxy-2-(3-chlorophenyl)acetonitrile; 3-chloromandelonitrile; 3-chloro-mandelonitrile; 3-Chlor-benzaldehyd-cyanhydrin; 3-Chlor-dl-mandelsaeure-nitril; 3-Chlor-mandelonitril
• (S)-(3-Chlorophenyl)hydroxyacetonitrile
• DTXSID901266975
• (S)-2-(3-Chlorophenyl)-2-hydroxyacetonitrile
• Benzeneacetonitrile, 3-chloro-alpha-hydroxy-, (alphaS)-
• (alphaS)-3-Chloro-alpha-hydroxybenzeneacetonitrile
• (2S)-2-(3-chlorophenyl)-2-hydroxyacetonitrile
• SCHEMBL6691199
• (I+/-S)-3-Chloro-I+/--hydroxybenzeneacetonitrile
• 97070-75-2

• Inchi： 1S/C8H6ClNO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,11H/t8-/m1/s1
• InChI Key： VITRCPVSCQOAFP-MRVPVSSYSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H](C#N)O

Computed Properties

• Exact Mass: 167.01400
• Monoisotopic Mass: 167.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02000
• LogP: 1.89698

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes